Cas no 3220-74-4 (3, 4-Dehydroproline)

• Product Name: 3, 4-Dehydroproline
• CAS No: 3220-74-4
• MF: C₅H₇NO₂
• MW: 113.114581346512
• CID: 307437
• PubChem ID: 97858
• Update Time: 2025-04-19

3, 4-Dehydroproline Chemical and Physical Properties

Names and Identifiers

• 3, 4-Dehydroproline
• Proline, 3,4-didehydro-
• 1H-Pyrrole-2-carboxylic acid, 2,5-dihydro- (9ci)
• 2,5-Dihydro-1H-pyrrole-carboxylic acid
• 3-Pyrroline-2-carboxylic acid (8ci)
• Dehydroproline
• Nsc 49883
• FT-0698280
• FT-0770677
• 3,4-Dehydro-D,L-proline
• 3395-35-5
• NS00083906
• A822016
• SY022074
• H-3,4-Dehydro-Pro-OH
• NSC49883
• BDBM50000103
• CPD0-1103
• 1H-Pyrrole-2-carboxylic acid, 2,5-dihydro-
• MFCD08275374
• 3220-74-4
• AKOS015854543
• CHEMBL310623
• HY-W142043
• dehydro proline
• F10849
• 3-Pyrroline-2-carboxylic acid
• MFCD00065964
• 3,4-Dehydro-DL-proline, 98%
• EN300-107180
• MFCD00005214
• DTXSID00955526
• H-3,4-DEHYDRO-DL-PRO-OH
• FT-0630232
• A825108
• 3,4-dehydro-D-proline
• SY251245
• bmse000080
• A6007
• 1H-Pyrrole-2-carboxylic acid, 2,5-dihydro-, (+-)-
• 2,5-Dihydro-1H-pyrrole-2-carboxylic acid
• DL-3,4-Dehydroproline
• 3,4-Didehydro-proline
• VEN38AMU74
• SCHEMBL297777
• NSC-49883
• 2,5-Dihydro-1H-pyrrole-2-carboxylic acid #
• 1H-Pyrrole-2-carboxylic acid,5-dihydro-
• AS-46895
• 1H-Pyrrole-2-carboxylic acid, 2,5-dihydro-, (.+/-.)-
• 2,5-Dihydro-1H-pyrrole-2-carboxylicacid
• SY251243
• 3,4Dehydro-dl-proline
• 3,4-Dehydroproline
• (1)-2,3-Dihydro-1H-pyrrole-2-carboxylic acid
• EINECS 222-243-3
• 3-Pyrroline-2-carboxylic acid , DL-
• CS-0201828
• UNII-VEN38AMU74
• Proline,4-didehydro-
• J-507347
• 3,4-Dehydro-DL-proline

• Inchi： 1S/C5H7NO2/c7-5(8)4-2-1-3-6-4/h1-2,4,6H,3H2,(H,7,8)
• InChI Key： OMGHIGVFLOPEHJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CCN1)=O

Computed Properties

• Exact Mass: 113.04771
• Monoisotopic Mass: 113.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33
• LogP: -0.07220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives